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Compound of Interest

2-(Benzyloxy)-2-oxoethyl!
Compound Name:
benzoate

Cat. No.: B1656345

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Initial searches for "Benzyl 2-(benzoyloxy)acetate" did not yield significant results,
suggesting it may be a less common or incorrectly named compound. This guide will focus on
the closely related and extensively researched compound, Benzyl Acetate, which is likely the

intended subject of inquiry.

Discovery and History

Benzyl acetate is a naturally occurring organic ester that was first identified as a major
constituent of the essential oils of flowers like jasmine (Jasminum grandiflorum), ylang-ylang
(Cananga odorata), and neroli.[1] Its pleasant, sweet, and floral aroma reminiscent of jasmine
led to its early use in perfumery and cosmetics.[1] While it can be extracted from these natural
sources, where it can be present at levels up to 65%, the vast majority of commercially
available benzyl acetate is of synthetic origin due to higher demand and cost-effectiveness.[2]
Industrially, its synthesis became prominent with the development of organic chemistry,
allowing for large-scale production for its widespread use as a fragrance, flavoring agent, and
industrial solvent.[3][4]

Physicochemical Properties

Benzyl acetate is a colorless liquid with a characteristic fruity and floral odor.[2] Its key
physicochemical properties are summarized in the table below.
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Property Value Reference(s)

Molecular Formula CoH1002 [5]

Molecular Weight 150.17 g/mol [5]

CAS Number 140-11-4 [5]

Appearance Colorless liquid [2]

Odor sweet, floral, fruity, jasmine- (]
like

Boiling Point 215.1°C

Melting Point -51 °C

Density 1.0550 g/mL

Solubility Insoluble in water; soluble in

organic solvents

Synthesis of Benzyl Acetate

The industrial production of benzyl acetate is primarily achieved through synthetic methods.

The most common routes involve the esterification of benzyl alcohol with acetic acid or the

reaction of benzyl chloride with an acetate salt.

General Synthesis Workflow

The following diagram illustrates a generalized workflow for the synthesis of benzyl acetate,

encompassing the reaction, separation, and purification stages.
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Caption: Generalized workflow for the synthesis of benzyl acetate.
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Experimental Protocols

This is a classic and widely used method for synthesizing benzyl acetate.[4]
e Reactants:

o Benzyl alcohol

o Acetic acid (often in excess to drive the equilibrium)

o Acid catalyst (e.g., concentrated sulfuric acid)
e Procedure:

o To a round-bottom flask equipped with a reflux condenser, add benzyl alcohol and an
excess of glacial acetic acid.[6]

o Slowly add a catalytic amount of concentrated sulfuric acid while stirring.[6]
o Heat the mixture to reflux for a specified period (e.g., 60 minutes).[6]
o After cooling, transfer the mixture to a separatory funnel.

o Wash the organic layer sequentially with water, a 5% sodium bicarbonate solution (to
neutralize the acid catalyst and excess acetic acid), and finally with a saturated sodium
chloride solution (brine).[7]

o Dry the organic layer over an anhydrous drying agent (e.g., anhydrous sodium sulfate).

o Filter to remove the drying agent and purify the resulting crude benzyl acetate by
distillation.[8]

This method involves a nucleophilic substitution reaction.[9]
e Reactants:
o Benzyl chloride

o Sodium acetate
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o Phase-transfer catalyst (optional, e.g., tetrahexylammonium chloride)[2]

o Solvent (e.g., toluene)[2]

e Procedure:

In a reaction vessel, combine benzyl chloride, sodium acetate, and a suitable solvent.[2]

o

o If used, add the phase-transfer catalyst.

o Heat the mixture with stirring at a specified temperature (e.g., 85 °C) for several hours until
the reaction is complete.[2]

o After cooling, the reaction mixture is typically filtered to remove the sodium chloride
byproduct.

o The filtrate, containing the crude benzyl acetate, is then washed with water to remove any
remaining salts.

o The organic layer is dried and purified by distillation to yield the final product.[10]

Summary of Synthesis Data

The following table summarizes quantitative data for various methods of benzyl acetate

synthesis.
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Applications

Benzyl acetate's pleasant aroma and low cost make it a valuable compound in several

industries:

o Fragrance and Perfumery: It is a key component in jasmine and other floral fragrances used

in perfumes, soaps, detergents, and air fresheners.[12]
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e Food and Flavor: It is used as a flavoring agent to impart apple and pear notes in various
food products.[12]

 Industrial Solvent: It serves as a solvent for plastics, resins, cellulose acetate, oils, and inks.
[4][12]

e Apiculture: Itis used as a bait to attract and collect orchid bees for study, as itis a
component of their pheromones.[1]

Metabolic Pathway

In biological systems, benzyl acetate is readily metabolized. The following diagram illustrates
its primary metabolic fate.
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Caption: Primary metabolic pathway of benzyl acetate.
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Conclusion

Benzyl acetate is a significant aromatic ester with a rich history rooted in its natural origins and
a broad spectrum of applications in modern industry. Its synthesis is well-established, with
various methods offering different advantages in terms of yield, cost, and environmental
impact. The detailed understanding of its chemical properties, synthesis, and biological fate
makes it a versatile and indispensable compound for researchers and professionals in
chemistry, fragrance, and flavor science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1656345#discovery-and-history-of-benzyl-2-
benzoyloxy-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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